Cas no 117470-90-3 ((4R,5R)-Dimethyl 1,3,2-dioxathiolane-4,5-dicarboxylate 2,2-dioxide)

• Product Name: (4R,5R)-Dimethyl 1,3,2-dioxathiolane-4,5-dicarboxylate 2,2-dioxide
• CAS No: 117470-90-3
• MF: C₆H₈O₈S
• MW: 240.187921524048
• CID: 895358
• PubChem ID: 24867637
• Update Time: 2025-04-19

(4R,5R)-Dimethyl 1,3,2-dioxathiolane-4,5-dicarboxylate 2,2-dioxide Chemical and Physical Properties

Names and Identifiers

• (4R,5R)-Dimethyl 1,3,2-dioxathiolane-4,5-dicarboxylate 2,2-dioxide
• Dimethyl (4R,5R)-1,3,2-dioxathiolane-4,5-dicarboxylate 2,2-dioxide
• dimethyl 2,2-dioxo-1,3,2-dioxathiolane-4,5-dicarboxylate
• Dimethyl L-Tartrate Cyclic Sulfate
• Dimethyl 1,3,2-dioxathiolane-4,5-dicarboxylate 2,2-dioxide
• (-)-dimethyl 2,3-o-sulfonyl-l-tartrate
• DIMETHYL (4R,5R)-1,3,2-DIOXATHIOLANE-4,5 -DICA.LA.2,2-DIOXIDE
• (4R,5R)-DIMETHYL-1,3,2-DIOXOTHIOLANE-4,5-DICARBOXYLATE-2,2-DIOXIDE
• (-)-Dimethyl 2,3-O-sulfonyl-L-tartrate, Dimethyl L-tartrate cycl-sulfate
• DIMETHYL (4R, 5R)-1,3,2-DIOXATHIOLANE-4,5-DICARBOXYLATE 2,2-DIOXIDE
• 117470-90-3
• SCHEMBL17577375
• J-003623
• 4,5-dimethyl (4R,5R)-2,2-dioxo-1,3,2-dioxathiolane-4,5-dicarboxylate
• dimethyl (4R,5R)-2,2-dioxo-1,3,2-dioxathiolane-4,5-dicarboxylate
• Dimethyl (4R,5R)-1,3,2-dioxathiolane-4,5-dicarboxylate 2,2-dioxide, 97%

• MDL： MFCD00077752
• Inchi： 1S/C6H8O8S/c1-11-5(7)3-4(6(8)12-2)14-15(9,10)13-3/h3-4H,1-2H3/t3-,4-/m1/s1
• InChI Key： YZPCWPMIVKWDOZ-QWWZWVQMSA-N
• SMILES： S1(=O)(=O)O[C@@H](C(=O)OC)[C@H](C(=O)OC)O1

Computed Properties

• Exact Mass: 239.99400
• Monoisotopic Mass: 239.99398838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 105

Experimental Properties

• Color/Form: crystal
• Density: 1.573
• Melting Point: 68-71 °C (lit.)
• Boiling Point: 367.4°C at 760 mmHg
• Flash Point: 176°C
• Refractive Index: 1.485
• PSA: 113.58000
• LogP: -0.55800
• Optical Activity: [α]20/D −73°, c = 2 in chloroform
• Solubility: Not determined

(4R,5R)-Dimethyl 1,3,2-dioxathiolane-4,5-dicarboxylate 2,2-dioxide Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 22-24/25
• FLUKA BRAND F CODES：3-9
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Sulfuric acid esters Sulfuric acid diesters